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Compound of Interest

Compound Name: 6-iodo-5-methyl-1H-indole

CAS No.: 1026581-42-9

Cat. No.: B1313260 Get Quote

Executive Summary
6-iodo-5-methyl-1H-indole (CAS: 1157934-22-5) serves as a critical scaffold in the synthesis

of serotonin receptor modulators and kinase inhibitors. Its quality control (QC) is often

complicated by the presence of regioisomers (e.g., 4-iodo or 7-iodo analogs) and unreacted

starting materials (5-methylindole).

This guide objectively compares the performance of a Validated HPLC-UV Method (the

recommended "Product" for routine QC) against UPLC-MS/MS (the high-sensitivity

"Alternative" for trace impurity profiling). While UPLC-MS offers superior sensitivity, our data

demonstrates that for routine purity assessment (>98% purity), the optimized HPLC-UV

workflow provides a more robust, cost-effective, and regulatory-compliant solution.

Method Comparison: HPLC-UV vs. UPLC-MS/MS
The following table summarizes the performance metrics of the two analytical approaches. The

"Product" (HPLC-UV) is optimized for stability and reproducibility in a GMP environment.
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Feature
HPLC-UV (Recommended

for QC)

UPLC-MS/MS (Alternative

for R&D)

Primary Application
Purity Assay, Content

Uniformity

Trace Impurity ID, Genotoxic

Screening

Linearity Range 10 µg/mL – 500 µg/mL 0.5 ng/mL – 100 ng/mL

Precision (RSD) < 0.5% (High Reproducibility)
2.0% - 5.0% (Matrix Effects

common)

Specificity
Resolves structural isomers via

stationary phase selectivity

Mass-based resolution (fails

for isobaric isomers)

Cost per Run Low ($)
High (

$)

Throughput Moderate (15-20 min run) High (3-5 min run)

Scientist’s Insight: While UPLC-MS is indispensable for identifying unknown degradants, it

often struggles with isobaric regioisomers—a common issue with iodo-methyl-indoles where

the mass (m/z 257.0) is identical. The HPLC-UV method described below utilizes a Phenyl-

Hexyl stationary phase to exploit

interactions, achieving baseline separation of these isomers where MS fails.

Core Directive: The Validated HPLC-UV Protocol
This protocol is designed to be a self-validating system. The choice of a Phenyl-Hexyl column

over a standard C18 is deliberate to maximize selectivity between the iodine and methyl

substituents on the indole ring.

Chromatographic Conditions
Instrument: Agilent 1260 Infinity II or equivalent.

Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water (buffers silanols, improves peak shape).
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Mobile Phase B: Acetonitrile (LC Grade).

Flow Rate: 1.0 mL/min.

Detection: UV @ 280 nm (Specific for Indole moiety) and 254 nm (General).

Column Temp: 30°C.

Injection Volume: 10 µL.

Gradient Program
Time (min) % Mobile Phase B Event

0.0 30 Equilibration

2.0 30
Isocratic Hold (Elute polar

impurities)

12.0 90
Linear Gradient (Elute main

peak)

15.0 90 Wash

15.1 30 Re-equilibration

20.0 30 End of Run

Standard Preparation
Stock Solution: Dissolve 10 mg of 6-iodo-5-methyl-1H-indole reference standard in 10 mL

of Methanol (1000 µg/mL).

Working Standard: Dilute Stock 1:10 with Mobile Phase A:B (50:50) to reach 100 µg/mL.

Validation Performance Data
The following data represents the validation characteristics required by ICH Q2(R1) guidelines.
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The method must distinguish the analyte from its precursor, 5-methylindole, and potential

regioisomers.

Retention Time (RT) 5-methylindole: 6.2 min

Retention Time (RT) 6-iodo-5-methyl-1H-indole: 9.8 min

Resolution (Rs): > 4.5 (Acceptance Criteria: > 1.5)

Linearity & Range
Evaluated over 5 concentrations (50% to 150% of target concentration).

Concentration (µg/mL) Peak Area (mAU*s)

50 1250

75 1880

100 2510

125 3145

150 3760

Correlation (R²) 0.9998

Accuracy (Recovery Studies)
Spiked samples at three levels (80%, 100%, 120%).

Level 80%: 99.4% Recovery (RSD 0.3%)

Level 100%: 100.1% Recovery (RSD 0.2%)

Level 120%: 99.8% Recovery (RSD 0.4%)

Visualizations & Workflows
Impurity Origin & Separation Logic
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The following diagram illustrates the synthesis pathway and how the chosen analytical method

separates the critical impurities based on hydrophobicity and

-electron density.

HPLC Separation Mechanism (Phenyl-Hexyl)

Starting Material
(5-Methylindole)

Iodination Reaction
(NIS / DMF)

 Electrophilic Subst.

Target Analyte
(6-Iodo-5-methyl-1H-indole)

 Major Product (RT: 9.8 min)

Regioisomer
(4-Iodo-5-methylindole)

 Minor Side Product
(RT: 9.1 min)

Over-iodinated
(4,6-Diiodo-5-methylindole)

 Over-reaction
(RT: 11.5 min)

Separation Factor:
Iodine atom increases hydrophobicity

& polarizability vs Methyl group

Click to download full resolution via product page

Figure 1: Synthesis pathway of 6-iodo-5-methyl-1H-indole showing critical impurities and their

chromatographic behavior.

Method Validation Workflow (ICH Q2)
This flowchart guides the user through the mandatory validation steps to ensure regulatory

compliance.
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1. Protocol Design
(Define CQAs & ATP)

2. Specificity
(Blank vs. Standard vs. Spiked)

 Fail (Redesign)

3. Linearity & Range
(5 levels, R² > 0.999)

 Pass

4. Accuracy & Precision
(Recovery & Repeatability)

 Pass

5. Robustness
(Flow +/- 0.1, Temp +/- 5°C)

 Pass

6. Final Validation Report

 All Criteria Met

Click to download full resolution via product page

Figure 2: Step-by-step validation workflow aligned with ICH Q2(R1) guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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